3-(2-fluorophenyl)-5-(2-furoyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: [3-(2-fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C17H14FN3O2/c18-13-5-2-1-4-11(13)16-12-10-21(8-7-14(12)19-20-16)17(22)15-6-3-9-23-15/h1-6,9H,7-8,10H2,(H,19,20)
• InChI Key: KQUIZCLTXYLWKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NN=C2C3=CC=CC=C3F)C(=O)C4=CC=CO4
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

This compound is a pyrazolopyridine derivative, which is a class of compounds known for their diverse biological activities. It has a fluorophenyl group and a furoyl group attached to the pyrazolopyridine core.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolopyridine core, with a fluorophenyl group and a furoyl group attached. The exact structure would depend on the positions of these substituents on the pyrazolopyridine ring.

Chemical Reactions Analysis

Pyrazolopyridines can undergo various chemical reactions, including substitutions, additions, and cyclizations. The reactivity of this specific compound would depend on the positions and electronic effects of the fluorophenyl and furoyl groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the presence and position of the fluorophenyl and furoyl groups.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many pyrazolopyridines are known to interact with enzymes and receptors in the body, influencing their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could lead to the discovery of new therapeutic applications for this compound.